Cas no 75122-01-9 (1,2,4-Benzotriazine, 3-(methylthio)-)
75122-01-9 structure
Product Name:1,2,4-Benzotriazine, 3-(methylthio)-
CAS No:75122-01-9
MF:C8H7N3S
MW:177.226279497147
CID:540063
PubChem ID:12652396
Update Time:2025-04-19
1,2,4-Benzotriazine, 3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzotriazine, 3-(methylthio)-
- 3-methylsulfanyl-1,2,4-benzotriazine
- 75122-01-9
- DTXSID30505770
- 3-(Methylsulfanyl)-1,2,4-benzotriazine
-
- Inchi: 1S/C8H7N3S/c1-12-8-9-6-4-2-3-5-7(6)10-11-8/h2-5H,1H3
- InChI Key: NYGJNENMZDYKDC-UHFFFAOYSA-N
- SMILES: S(C)C1=NN=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 177.03606841g/mol
- Monoisotopic Mass: 177.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64Ų
1,2,4-Benzotriazine, 3-(methylthio)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
75122-01-9 (1,2,4-Benzotriazine, 3-(methylthio)-) Related Products
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